N1-(4-(furan-3-yl)benzyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[[4-(furan-3-yl)phenyl]methyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C16H13N3O4/c20-15(16(21)18-14-6-8-23-19-14)17-9-11-1-3-12(4-2-11)13-5-7-22-10-13/h1-8,10H,9H2,(H,17,20)(H,18,19,21)
• InChI Key: PHPFGDYAGQVEME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C(=O)NC2=NOC=C2)C3=COC=C3
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol

Description

N1-(4-(furan-3-yl)benzyl)-N2-(isoxazol-3-yl)oxalamide, also known as FIIN-3, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FIIN-3 has been found to selectively inhibit the activity of the fibroblast growth factor receptor (FGFR) family of proteins, which are involved in a variety of cellular processes such as cell growth, differentiation, and survival.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

Research on furan and isoxazole derivatives highlights their importance in organic synthesis and the development of heterocyclic compounds. For example, furazan (1,2,5-oxadiazole) derivatives have been synthesized from benzoylnitromethane and dipolarophiles, indicating the versatility of furan-based compounds in generating new molecular structures with potential applications ranging from materials science to drug discovery (Cecchi et al., 2006). Similarly, benzofuroxans have been studied for their pharmacological properties, including antimicrobial and anticancer effects, showcasing the therapeutic potential of furan-containing heterocycles (Cerecetto & Porcal, 2005).

Medicinal Chemistry and Drug Design

Furoxan and benzofuroxan derivatives have been explored for their biological activities. These compounds are recognized for their roles in medicinal chemistry, particularly in the development of hybrid compounds that combine furoxan or benzofuroxan moieties with classical drug motifs. This research direction aims at creating new anti-ulcer drugs, calcium channel modulators, and vasodilator derivatives, underscoring the potential of furan and isoxazole frameworks in therapeutic applications (Cerecetto & Porcal, 2005).

Material Science and Corrosion Inhibition

Furan derivatives have also been investigated for their applicability beyond pharmaceuticals, such as in material science. Amino acid compounds incorporating furan motifs have been studied as eco-friendly corrosion inhibitors for steel, indicating the potential of these compounds in industrial applications (Yadav, Sarkar, & Purkait, 2015). This research demonstrates the diverse utility of furan-containing compounds in protecting materials from degradation.